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Compound of Interest

Compound Name: 3-Prenyl-beta-hydroxytyrosine
CAS No.: 151928-40-4
Cat. No.: B130157

Get Quote

Executive Summary & Pharmacological Context[2]

3-Prenyl-

-hydroxytyrosine is a rare, non-proteinogenic amino acid residue identified as the critical
pharmacophore in a class of cyclic heptapeptides isolated from Aspergillus flavipes. These
peptides, specifically Peptide 1a and its methylated analog Peptide 1b, function as potent
competitive antagonists of the Neurokinin-1 (NK1) receptor, the primary target for Substance P.

This guide analyzes the structure-activity relationship (SAR) of this specific residue, contrasting
it with synthetic analogs and functional alternatives. The data confirms that the unique
combination of the lipophilic 3-prenyl tail and the polar

-hydroxyl group orchestrates a "lock-and-key" fit within the NK1 receptor transmembrane
domain, a mechanism distinct from small-molecule antagonists like Aprepitant.

Key Therapeutic Applications[3]

e Primary: NK1 Receptor Antagonism (Anti-emetic, antidepressant, anti-inflammatory).
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e Secondary: Tubulin polymerization inhibition (structural similarity to Ustiloxin/Phomopsin
residues).

Structural Classification & Chemical Space

The biological potency of peptides containing this residue hinges on three structural domains.
The table below categorizes the analogs based on modifications to these domains.

Table 1: Structural Analogs and Potency Comparison
(NK1 Receptor Affinity)

Compound / Modification Structural Ki (uM) Relative
i
Analog Type Change - Potency

N-Methylated 3-

- 100%
Peptide 1b Lead (Natural) Prenyl 0.12 £0.03
(Benchmark)
-OH-Tyr
Non-methylated
Natural - -
Peptide 1a 3-Prenyl 8.0 4.0 1.5%
Precursor

-OH-Tyr

Des-Prenyl Synthetic Removal of 3- )
' > 100 Inactive
Analog Deletion prenyl group
Des-Hydroxy Synthetic Removal of
_ > 50 <0.2%
Analog Deletion -hydroxyl group
S Methylation of

O-Methyl Analog Derivatization ] 15.0 ~0.8%

Phenolic OH

) ) Small molecule High (Clinical

Aprepitant Functional Alt.[1] ) 0.003 (nM)*

(Non-peptide) Std)

Note: Aprepitant is provided for functional context; peptide analogs offer distinct metabolic
profiles and binding kinetics.

Mechanistic SAR Analysis
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The SAR of 3-Prenyl-

-hydroxytyrosine is governed by a delicate balance of steric bulk and hydrogen bonding
capability.

The "Prenyl Anchor" Effect

The 3-prenyl group (3,3-dimethylallyl) is not merely a lipophilic appendage. Experimental data
suggests it functions as a conformational anchor.

e Mechanism: The prenyl group inserts into a hydrophobic pocket within the NK1 receptor
(likely near TM5/TMB), restricting the rotation of the tyrosine aromatic ring.

o Causality: Removal of the prenyl group (Des-Prenyl Analog) results in a complete loss of
activity (

), proving that the aromatic interaction alone is insufficient for binding.
The -Hydroxyl "Hinge"
The

-hydroxyl group introduces chirality at the benzylic position.

¢ Mechanism: It forms an essential intramolecular hydrogen bond with the peptide backbone
or an intermolecular bond with the receptor's hydrophilic residues (e.g., Asn or Glin side
chains).

» Stereochemistry: The specific stereoconfiguration (typically syn or anti depending on the
synthesis) is crucial. In Aspergillus peptides, the natural configuration locks the peptide
backbone into a rigid turn, exposing the pharmacophore.

N-Methylation and Bioavailability

The transition from Peptide 1a to Peptide 1b involves N-methylation of the peptide backbone.
o Effect: This modification improves potency by nearly 70-fold (

drops from 8 uM to 0.12 uM).
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o Explanation: N-methylation reduces the energetic penalty of desolvation upon binding and
induces a cis-peptide bond configuration that mimics the bioactive conformation of

Substance P.

Visualizing the SAR Landscape

The following diagram illustrates the pharmacophore dissection and the logical flow of
structure-activity relationships.
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Figure 1: Pharmacophore dissection of the 3-Prenyl-

-hydroxytyrosine residue showing critical contributions to biological activity.

Experimental Protocols

To validate these SAR claims, the following protocols are established standards in the field.

Synthesis of 3-Prenyl- -Hydroxytyrosine Analogs

Context: Direct prenylation of tyrosine is non-selective. The preferred route utilizes a modified
Aldol condensation.
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Step-by-Step Methodology:

e Precursor Preparation: Start with 3-prenyl-4-methoxybenzaldehyde. This can be synthesized
via Claisen rearrangement of 4-prenyloxybenzaldehyde.

¢ Asymmetric Aldol Condensation:

o Reagents: React the aldehyde with a chiral glycine equivalent (e.g., Ni(ll)-complex of
glycine Schiff base or N-protected glycine ester).

o Conditions:

in THF/DCM.

o Catalyst: Use a chiral Lewis acid (e.g., Titanium-BINOL complex) to control the syn/anti
stereochemistry of the

-hydroxyl group.
e Hydrolysis & Deprotection: Acid hydrolysis (LN HCI) releases the free amino acid.

» Peptide Coupling: Incorporate the residue into the linear peptide sequence using standard
Fmoc solid-phase synthesis (SPPS), followed by macrocyclization.

NK1 Receptor Binding Assay (Competition)

Context: Determines the

of the analogs against radiolabeled Substance P.

Workflow Diagram:
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Figure 2: Workflow for the competitive radioligand binding assay used to determine Ki values.
Protocol Steps:
¢ Cell Line: Use CHO cells stably expressing the human NK1 receptor.
e Ligand:

-Substance P (0.5 nM final concentration).

 Incubation: Mix membranes (20 ug protein), radioligand, and increasing concentrations of
the 3-prenyl analog (
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to
M) in assay buffer (50 mM Tris-HCI, pH 7.4, MnCI2, BSA).

» Termination: Filter rapidly through GF/B glass fiber filters using a cell harvester.
e Quantification: Measure radioactivity via liquid scintillation counting.
e Calculation: Convert

to

using the Cheng-Prusoff equation:

Expert Insights & Future Directions

The 3-prenyl-

-hydroxytyrosine moiety represents a "privileged structure" in natural product chemistry. While
its role in NK1 antagonism is well-documented in Aspergillus flavipes peptides, its structural
features overlap with the Ustiloxin and Phomopsin families of tubulin inhibitors.

Critical Consideration for Drug Design:
» Metabolic Stability: The

-hydroxyl group is a potential site for metabolic conjugation (glucuronidation). Analogs where
this is replaced by a

-fluoro group often retain conformation while blocking metabolism.

¢ Synthesis Scalability: The stereoselective synthesis of the

-hydroxy moiety remains the bottleneck. Chemo-enzymatic routes using threonine aldolases
are currently being explored to improve yields for industrial scale-up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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